Cas no 923250-04-8 (1-{4-6-(furan-2-yl)pyridazin-3-ylpiperazin-1-yl}-3-(4-methoxyphenyl)propan-1-one)

• Product Name: 1-{4-6-(furan-2-yl)pyridazin-3-ylpiperazin-1-yl}-3-(4-methoxyphenyl)propan-1-one
• CAS No: 923250-04-8
• MF: C₂₂H₂₄N₄O₃
• MW: 392.450964927673
• CID: 6319005
• PubChem ID: 18569364
• Update Time: 2025-07-30

1-{4-6-(furan-2-yl)pyridazin-3-ylpiperazin-1-yl}-3-(4-methoxyphenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-{4-6-(furan-2-yl)pyridazin-3-ylpiperazin-1-yl}-3-(4-methoxyphenyl)propan-1-one
• F2232-0050
• 1-[4-[6-(furan-2-yl)pyridazin-3-yl]piperazin-1-yl]-3-(4-methoxyphenyl)propan-1-one
• 1-(4-(6-(furan-2-yl)pyridazin-3-yl)piperazin-1-yl)-3-(4-methoxyphenyl)propan-1-one
• 1-{4-[6-(furan-2-yl)pyridazin-3-yl]piperazin-1-yl}-3-(4-methoxyphenyl)propan-1-one
• 923250-04-8
• AKOS024629642

• Inchi： 1S/C22H24N4O3/c1-28-18-7-4-17(5-8-18)6-11-22(27)26-14-12-25(13-15-26)21-10-9-19(23-24-21)20-3-2-16-29-20/h2-5,7-10,16H,6,11-15H2,1H3
• InChI Key： VLYFNGQVRNDQCD-UHFFFAOYSA-N
• SMILES： O=C(CCC1C=CC(=CC=1)OC)N1CCN(C2=CC=C(C3=CC=CO3)N=N2)CC1

Computed Properties

• Exact Mass: 392.18484064g/mol
• Monoisotopic Mass: 392.18484064g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 518
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 71.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on 1-{4-6-(furan-2-yl)pyridazin-3-ylpiperazin-1-yl}-3-(4-methoxyphenyl)propan-1-one

Introduction to Compound CAS No. 923250-04-8: 1-{4-[6-(Furan-2-yl)pyridazin-3-yl]piperazin-1-yl}-3-(4-methoxyphenyl)propan-1-one

1-{4-[6-(Furan-2-yl)pyridazin-3-yl]piperazin-1-yl}-3-(4-methoxyphenyl)propan-1-one, with the CAS number 923250-04-8, is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyridazines and is characterized by its unique structural features, including a furan ring, a pyridazine ring, and a piperazine moiety. These structural elements contribute to its potential biological activities and therapeutic applications.

The molecular formula of 1-{4-[6-(Furan-2-yl)pyridazin-3-yl]piperazin-1-yl}-3-(4-methoxyphenyl)propan-1-one is C₂₅H₂₇N₃O₃, and its molecular weight is approximately 417.50 g/mol. The compound's structure includes a substituted piperazine ring, which is known for its ability to interact with various biological targets, particularly G protein-coupled receptors (GPCRs) and ion channels. The presence of the furan ring adds to its chemical diversity and potential for modulating biological processes.

Recent studies have explored the pharmacological properties of CAS No. 923250-04-8. One notable area of research is its potential as an anti-inflammatory agent. In vitro studies have shown that this compound can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that 1-{4-[6-(Furan-2-yl)pyridazin-3-yl]piperazin-1-yl}-3-(4-methoxyphenyl)propan-1-one may have therapeutic applications in inflammatory diseases, including rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, CAS No. 923250-04-8 has been investigated for its potential as an anticancer agent. Preclinical studies have demonstrated that this compound can induce apoptosis in various cancer cell lines, including those derived from breast cancer, lung cancer, and colon cancer. The mechanism of action appears to involve the modulation of signaling pathways such as the PI3K/AKT pathway and the MAPK/ERK pathway, which are frequently dysregulated in cancer cells.

The pharmacokinetic properties of 1-{4-[6-(Furan-2-yl)pyridazin-3-yl]piperazin-1-yl}-3-(4-methoxyphenyl)propan-1-one have also been studied to assess its suitability for clinical development. Research has shown that the compound exhibits good oral bioavailability and a favorable pharmacokinetic profile, with moderate plasma protein binding and a reasonable half-life. These characteristics make it a promising candidate for further preclinical and clinical evaluation.

In terms of safety, preliminary toxicology studies have indicated that CAS No. 923250-04-8 has a low toxicity profile at therapeutic doses. However, as with any new drug candidate, comprehensive safety assessments are necessary before it can be advanced to clinical trials. Ongoing research is focused on optimizing the formulation and delivery methods to enhance its therapeutic efficacy while minimizing potential side effects.

The development of new drugs based on compounds like 1-{4-[6-(Furan-2-yl)pyridazin-3-yl]piperazin-1-yl}-3-(4-methoxyphenyl)propan-1-one is crucial for addressing unmet medical needs in various therapeutic areas. The unique combination of structural features and biological activities makes this compound an attractive target for further investigation and development.

In conclusion, CAS No. 923250-04-8, or 1-{4-[6-(Furan-2-y l)pyridazin - 3 - yl ]pip er az in - 1 - yl } - 3 - ( 4 - meth oxy phen yl )pro pan - 1 - one strong > , represents a promising molecule with potential applications in anti-inflammatory and anticancer therapies. Continued research into its mechanisms of action, pharmacokinetics, and safety will be essential for realizing its full therapeutic potential.